5-METHYL-2/'-DEOXYZEBULARINE CEP
5-METHYL-2/'-DEOXYZEBULARINE CEP
Brand Name:
Vulcanchem
CAS No.:
125258-62-0
VCID:
VC0055474
InChI:
InChI=1S/C40H49N4O7P/c1-28(2)44(29(3)4)52(49-23-11-22-41)51-36-24-38(43-26-30(5)25-42-39(43)45)50-37(36)27-48-40(31-12-9-8-10-13-31,32-14-18-34(46-6)19-15-32)33-16-20-35(47-7)21-17-33/h8-10,12-21,25-26,28-29,36-38H,11,23-24,27H2,1-7H3/t36-,37+,38+,52?/m0/s1
SMILES:
CC1=CN(C(=O)N=C1)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N
Molecular Formula:
C40H49N4O7P
Molecular Weight:
728.8 g/mol
5-METHYL-2/'-DEOXYZEBULARINE CEP
CAS No.: 125258-62-0
Main Products
VCID: VC0055474
Molecular Formula: C40H49N4O7P
Molecular Weight: 728.8 g/mol
| CAS No. | 125258-62-0 |
|---|---|
| Product Name | 5-METHYL-2/'-DEOXYZEBULARINE CEP |
| Molecular Formula | C40H49N4O7P |
| Molecular Weight | 728.8 g/mol |
| IUPAC Name | 3-[[(2R,3S,5R)-2-[[bis(4-methoxyphenyl)-phenylmethoxy]methyl]-5-(5-methyl-2-oxopyrimidin-1-yl)oxolan-3-yl]oxy-[di(propan-2-yl)amino]phosphanyl]oxypropanenitrile |
| Standard InChI | InChI=1S/C40H49N4O7P/c1-28(2)44(29(3)4)52(49-23-11-22-41)51-36-24-38(43-26-30(5)25-42-39(43)45)50-37(36)27-48-40(31-12-9-8-10-13-31,32-14-18-34(46-6)19-15-32)33-16-20-35(47-7)21-17-33/h8-10,12-21,25-26,28-29,36-38H,11,23-24,27H2,1-7H3/t36-,37+,38+,52?/m0/s1 |
| Standard InChIKey | IVZVCEADSAZPGG-VAVRNPHNSA-N |
| Isomeric SMILES | CC1=CN(C(=O)N=C1)[C@H]2C[C@@H]([C@H](O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N |
| SMILES | CC1=CN(C(=O)N=C1)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N |
| Canonical SMILES | CC1=CN(C(=O)N=C1)C2CC(C(O2)COC(C3=CC=CC=C3)(C4=CC=C(C=C4)OC)C5=CC=C(C=C5)OC)OP(N(C(C)C)C(C)C)OCCC#N |
| PubChem Compound | 14504423 |
| Last Modified | Nov 12 2021 |
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